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Compound of Interest |

Compound Name: Terbuchlor
CAS No.: 4212-93-5
Cat. No.: B1295756
Get Quote
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Disclaimer: Publicly available, detailed scientific literature and technical data specifically for
Terbuchlor are limited. The following application notes and protocols are based on the general
characteristics of chloroacetamide herbicides and Very Long-Chain Fatty Acid (VLCFA)
inhibitors, the class to which Terbuchlor belongs. Researchers should use this information as
a guideline and conduct preliminary dose-response and crop safety trials under their specific
conditions.

Introduction

Terbuchlor is a selective, pre-emergent herbicide belonging to the chloroacetamide chemical
family. Its primary application is in the control of annual grasses and certain small-seeded
broadleaf weeds in various agricultural crops. As a pre-emergent herbicide, Terbuchlor is
applied to the soil before weed seeds germinate, forming a chemical barrier that inhibits their
growth and establishment.[1][2]

Mechanism of Action

Terbuchlor's herbicidal activity stems from its inhibition of very-long-chain fatty acid (VLCFA)
synthesis in susceptible plants.[3][4][5] VLCFAs are crucial components of plant cell
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membranes and are essential for cell division and growth. By disrupting VLCFA production,
Terbuchlor impairs the development of emerging shoots and roots of weed seedlings, leading
to their death shortly after germination. This mode of action is characteristic of herbicides in the
WSSA Group 15.

Data Presentation

Due to the lack of specific public data for Terbuchlor, the following tables are illustrative and
based on typical data for chloroacetamide and VLCFA-inhibiting herbicides. These values are
not specific to Terbuchlor and must be determined experimentally.

Table 1: General Application Rates for VLCFA-Inhibiting Herbicides in Key Crops

Application Rate (kg . . .
Crop . Soil Type Considerations
a.i./ha)

Lower rates on coarse-textured
) soils; higher rates on fine-
Rice 05-15 ] )
textured, high organic matter

soils.

Potential for crop injury on

sandy soils with low organic
Soybeans 0.75-2.0

matter. Ensure good furrow

closure.

Higher rates may be needed

for heavy weed pressure and
Corn 1.0-25 ) ] ] ] ]

in soils with high organic

matter.

Application timing is critical to
Cereals (Wheat, Barley) 0.5-1.25 ) o
avoid crop injury.

Table 2: General Weed Control Spectrum for VLCFA-Inhibiting Herbicides
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Weed Species Common Name Control Level
Echinochloa crus-galli Barnyardgrass Excellent
Digitaria sanguinalis Large Crabgrass Excellent

Setaria faberi Giant Foxtall Excellent
Amaranthus retroflexus Redroot Pigweed Good to Excellent
Chenopodium album Common Lambsquarters Good

Solanum nigrum Black Nightshade Good

Ambrosia artemisiifolia Common Ragweed Fair to Good
Abutilon theophrasti Velvetleaf Poor to Fair

Experimental Protocols

The following are detailed, generalized protocols for evaluating the pre-emergent efficacy and
crop safety of a herbicide like Terbuchlor.

Protocol for Evaluating Pre-Emergent Efficacy

Objective: To determine the effective application rate of Terbuchlor for the control of key weed
species in a specific crop.

Materials:

» Terbuchlor formulation

e Research track sprayer with appropriate nozzles

e Prepared field plots or pots with uniform soil type

e Seeds of target weed species (e.g., Echinochloa colona)
e Seeds of the desired crop (e.g., rice)

e Untreated control plots
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o Commercial standard herbicide for comparison

o Data collection tools (quadrats, scales, data sheets)

Methodology:

Experimental Design: A randomized complete block design (RCBD) with a minimum of four
replications is recommended.

» Plot Preparation: Prepare a uniform seedbed. For pot studies, fill pots with a consistent saill
mix.

o Weed Seeding: If natural weed pressure is not uniform, broadcast a known density of target
weed seeds and incorporate them lightly into the soil.

o Herbicide Application:
o Calibrate the sprayer to deliver a consistent volume (e.g., 100-200 L/ha).
o Apply different rates of Terbuchlor immediately after crop seeding.
o Include an untreated control and a commercial standard in each replication.

 Activation: After application, provide irrigation (e.g., 0.5 inches) to activate the herbicide,
moving it into the weed germination zone, if rainfall is not imminent.

o Data Collection:
o At 15, 30, and 60 days after treatment (DAT), assess weed control.
o Use quadrats to count weed density (number of weeds per unit area).

o Harvest the above-ground weed biomass from the quadrats, dry in an oven at 70°C for 72
hours, and record the dry weight.

o Data Analysis:
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o Calculate Weed Control Efficiency (%) using the formula: WCE (%) = [(Dry weight in
control - Dry weight in treatment) / Dry weight in control] x 100

o Analyze data using Analysis of Variance (ANOVA) to determine significant differences
between treatments.

Protocol for Assessing Crop Safety

Objective: To evaluate the tolerance of a specific crop to various application rates of
Terbuchlor.

Materials:
e Same as in the efficacy protocol, but with a focus on crop plots without weed pressure.
Methodology:

o Experimental Design and Application: Follow the same design and application procedure as
the efficacy trial, but in a weed-free environment to isolate the herbicide's effect on the crop.

o Data Collection:

o Phytotoxicity Ratings: At 7, 14, and 28 DAT, visually assess crop injury on a scale of 0%
(no injury) to 100% (plant death). Note symptoms like stunting, chlorosis, or stand
reduction.

o Plant Height: Measure the height of a representative number of plants in each plot.

o Crop Biomass: At a specified time point, harvest the above-ground portion of the crop, dry,
and weigh it.

o Yield: For full-season trials, harvest the crop at maturity and determine the yield per plot.

o Data Analysis: Use ANOVA to compare crop injury ratings, height, biomass, and yield among
the different herbicide rates and the untreated control.

Visualizations
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Caption: Mechanism of action of Terbuchlor.
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Caption: Experimental workflow for efficacy testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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